An In-depth Technical Guide to VBATDT: Chemical Structure, Properties, and Application in Dental Adhesion
An In-depth Technical Guide to VBATDT: Chemical Structure, Properties, and Application in Dental Adhesion
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 6-(4-vinylbenzyl-n-propyl)amino-1,3,5-triazine-2,4-dithione (VBATDT), a key adhesion-promoting monomer utilized in dental restorative materials. This document details its chemical structure, physicochemical properties, mechanism of action, and experimental protocols for its application.
Chemical Structure and Properties
VBATDT is a complex organic molecule designed to enhance the bond strength between dental resins and various substrates, particularly metallic and ceramic surfaces.
Chemical Name: 6-(4-vinylbenzyl-n-propyl)amino-1,3,5-triazine-2,4-dithione
Chemical Structure:
Physicochemical Properties:
A summary of the key physicochemical properties of VBATDT is presented in Table 1.
| Property | Value | Reference |
| CAS Number | 88373-30-2 | N/A |
| Molecular Formula | C₁₅H₁₈N₄S₂ | N/A |
| Molecular Weight | 318.46 g/mol | N/A |
| Appearance | Not specified in literature | N/A |
| Melting Point | Not specified in literature | N/A |
| Solubility | Soluble in acetone | [1][2][3] |
Mechanism of Adhesion
VBATDT's primary function is to act as a chemical bridge between a dental substrate (like a metal alloy or zirconia) and a resin-based restorative material. This is achieved through a unique chemical process involving a thione-thiol tautomerism.[1] The sulfur atoms in the triazine-dithione ring are the key to this functionality.
The proposed adhesion mechanism is as follows:
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Tautomerization: The stable thione groups (-C=S) on the VBATDT molecule undergo tautomerization to form reactive thiol groups (-SH) when in proximity to a metallic surface.[1]
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Chemical Bonding: The thiol groups have a high affinity for and react with metal oxides on the surface of precious and non-precious dental alloys, as well as zirconia, forming a strong, stable chemical bond.[4]
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Copolymerization: The vinyl group (-CH=CH₂) on the other end of the VBATDT molecule is available to copolymerize with the methacrylate monomers present in the dental resin cement or composite.[1][4]
This dual functionality allows VBATDT to create a durable link between the inorganic substrate and the organic resin matrix.
Synergistic Effects with 10-MDP
VBATDT is often formulated with another adhesion-promoting monomer, 10-methacryloyloxydecyl dihydrogen phosphate (10-MDP).[4] While VBATDT is particularly effective in bonding to precious metals, 10-MDP shows high affinity for base metals and zirconia.[4] The combination of these two monomers in a primer solution provides a broader spectrum of adhesion to various dental substrates. The presence of 10-MDP has been shown to enhance the reaction between VBATDT and precious metals, leading to increased bond strength.[4]
Experimental Protocols
The following sections detail typical experimental protocols for evaluating the efficacy of VBATDT-containing primers in dental adhesion studies.
Preparation of VBATDT Primer Solution
A common experimental primer solution involves dissolving VBATDT in an organic solvent, typically acetone.
Materials:
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6-(4-vinylbenzyl-n-propyl)amino-1,3,5-triazine-2,4-dithione (VBATDT) powder
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Acetone (reagent grade)
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Analytical balance
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Volumetric flask
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Magnetic stirrer and stir bar
Procedure:
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Determine the desired concentration of the VBATDT solution (e.g., 0.5 wt%).[3]
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Weigh the required amount of VBATDT powder using an analytical balance.
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Transfer the VBATDT powder to a volumetric flask.
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Add a portion of the acetone to the flask and dissolve the powder using a magnetic stirrer.
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Once dissolved, add acetone to the flask until the final volume is reached.
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Store the prepared solution in a tightly sealed, light-protected container.
Shear Bond Strength Testing
Shear bond strength (SBS) testing is a common method to quantify the adhesive strength of a primer.
Materials and Equipment:
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Substrate specimens (e.g., metal alloy or zirconia discs)
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VBATDT-containing primer
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Dental resin composite
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Bonding agent (if required by the resin composite system)
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Molds for creating composite cylinders (e.g., 3 mm diameter, 3 mm height)
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Curing light
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Universal testing machine with a shear testing apparatus
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Thermocycler (for artificial aging)
Procedure:
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Substrate Preparation:
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Sandblast the surface of the substrate specimens with alumina particles (e.g., 50 µm) at a specified pressure and distance to standardize the surface roughness.
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Clean the specimens in an ultrasonic bath with ethanol or acetone for a specified time and dry thoroughly.
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Primer Application:
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Apply the VBATDT-containing primer to the prepared substrate surface using a microbrush.
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Allow the primer to react for a specified time (e.g., 60 seconds).
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Gently air-dry the primed surface to evaporate the solvent.
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Bonding Procedure:
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Place a mold onto the primed substrate surface.
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Apply a bonding agent if necessary, and light-cure according to the manufacturer's instructions.
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Fill the mold with resin composite in increments, light-curing each increment.
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Remove the mold to leave a bonded resin composite cylinder.
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Storage and Aging (Optional):
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Store the bonded specimens in distilled water at 37°C for 24 hours before testing.
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For artificial aging, subject the specimens to thermocycling (e.g., 5,000 cycles between 5°C and 55°C).
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Shear Bond Strength Testing:
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Mount the specimen in the universal testing machine.
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Apply a shear force to the base of the resin composite cylinder at a constant crosshead speed (e.g., 1 mm/min) until failure occurs.
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Record the load at failure (in Newtons).
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Calculate the shear bond strength in megapascals (MPa) by dividing the failure load by the bonded surface area.
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